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Compound of Interest

Compound Name: Osajin

Cat. No.: B1677503 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of Osajin, a bioactive isoflavone known for its

antitumor, antioxidant, and anti-inflammatory properties.

Osajin is classified as hazardous, primarily due to its significant aquatic toxicity. Adherence to

strict disposal protocols is crucial to prevent environmental contamination and ensure

laboratory safety.

Chemical and Safety Data
A summary of key quantitative data for Osajin is presented below for easy reference.
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Property Value Reference

Molecular Formula C₂₅H₂₄O₅ [1]

Molecular Weight 404.5 g/mol [1]

GHS Hazard Statements
H410: Very toxic to aquatic life

with long lasting effects
[1][2][3]

GHS Precautionary Codes
P273: Avoid release to the

environment
[1][2][3]

P391: Collect spillage [2][3]

P501: Dispose of

contents/container to an

approved waste disposal plant

[2][3]

Disposal Procedures
The following step-by-step guide outlines the mandatory procedures for the disposal of Osajin
and its associated waste.

1. Waste Segregation and Collection:

Solid Waste: All solid Osajin waste, including unused pure compound, contaminated

personal protective equipment (PPE) such as gloves and lab coats, and contaminated lab

supplies (e.g., weighing paper, pipette tips), must be collected in a dedicated, clearly labeled

hazardous waste container. The container should be made of a compatible material (e.g.,

high-density polyethylene) and kept securely closed when not in use.

Liquid Waste: All liquid waste containing Osajin, such as stock solutions, cell culture media,

and organic solvents used for dissolution, must be collected in a separate, leak-proof, and

clearly labeled hazardous waste container. Do not mix Osajin waste with other chemical

waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) department.

Sharps Waste: Any sharps contaminated with Osajin, such as needles or razor blades, must

be disposed of in a designated sharps container that is also labeled as containing hazardous
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chemical waste.

2. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Osajin," and the associated hazard pictograms (e.g., environmental hazard).

The date of waste accumulation should also be clearly visible.

3. Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[3] Secondary containment should be used to prevent the spread of

material in case of a leak.

4. Final Disposal:

Do NOT dispose of Osajin down the drain or in regular trash.[2] Due to its high aquatic

toxicity, releasing Osajin into the sewer system can have severe and long-lasting

environmental consequences.[1][2][3]

The primary recommended method for the final disposal of Osajin is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[2]

Contact your institution's EHS department to arrange for the pickup and disposal of Osajin
waste. They will have established procedures and certified vendors to handle hazardous

chemical waste in accordance with all local, state, and federal regulations.

5. Spill Management:

In the event of a spill, immediately alert personnel in the area. Wearing appropriate PPE

(gloves, lab coat, eye protection), contain the spill using an absorbent material suitable for

chemical spills. Collect the contaminated absorbent material and place it in the designated

hazardous waste container. Ventilate the area if necessary. For large spills, or if you are unsure

how to proceed, contact your EHS department immediately.
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Experimental Workflow: Apoptosis Assay with
Osajin
The following diagram illustrates a typical experimental workflow for an apoptosis assay using

Osajin, a common application of this compound in research.
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Workflow for Osajin-Induced Apoptosis Assay
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Caption: Osajin Apoptosis Assay Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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